butyl 4-{5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-amido}benzoate

• IUPAC Name: N-(2-methylsulfanylphenyl)-5-oxo-3-phenyl-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H15N3O2S2/c1-26-17-10-6-5-9-15(17)22-18(24)14-11-21-20-23(19(14)25)16(12-27-20)13-7-3-2-4-8-13/h2-12H,1H3,(H,22,24)
• InChI Key: DIEBWIGIPKZJDE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2=CN=C3N(C2=O)C(=CS3)C4=CC=CC=C4
• Molecular Formula: C20H15N3O2S2
• Molecular Weight: 393.5 g/mol

Description

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. The reaction mechanism involves a nucleophilic attack of the sulfur atom on the electrophilic cationic center, forming an intermediate product, which then undergoes [3,3]-Claisen rearrangement.

Molecular Structure Analysis

The molecular formula of BOTPB is C28H23N3O4S. The structure of thiazolo[3,2-a]pyrimidines is stabilized due to the conjugation of the two endocyclic double bonds.

Chemical Reactions Analysis

The reaction mechanism of thiazolo[3,2-a]pyrimidines involves a nucleophilic attack of the sulfur atom on the electrophilic cationic center, forming an intermediate product, which then undergoes [3,3]-Claisen rearrangement.

Physical And Chemical Properties Analysis

The IR spectrum of related compounds shows peaks at 2935 (CH3), 1712 (C=O), 1622 (C=C), 1589–1604 (C=C arom), and 1499 (C=N) cm-1. The 1H NMR spectrum also provides information about the hydrogen atoms in the molecule.